2-Chloro-4-methyl-6-(trifluoromethyl)pyrimidine

• IUPAC Name: 2-chloro-4-methyl-6-(trifluoromethyl)pyrimidine
• InChI: InChI=1S/C6H4ClF3N2/c1-3-2-4(6(8,9)10)12-5(7)11-3/h2H,1H3
• InChI Key: MHJYYMZHEQUQLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)Cl)C(F)(F)F
• Molecular Formula: C6H4ClF3N2
• DSSTOX Substance ID: DTXSID20600561
• Molecular Weight: 196.56 g/mol
• CAS No.: 241164-09-0

Description

2-Chloro-4-methyl-6-(trifluoromethyl)pyrimidine (CMTP) is a heterocyclic compound belonging to the pyrimidine family. It is a colorless, volatile solid that is soluble in most organic solvents. CMTP is used in a wide range of scientific and industrial applications, including the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals. CMTP is also used as an intermediate for the synthesis of various other compounds, such as 2-chloro-4-methyl-6-trifluoromethylpyrimidine-5-carboxylic acid and 2-chloro-4-methyl-6-trifluoromethylpyrimidine-5-sulfonic acid.

Scientific Research Applications

Gene Expression Inhibitors

2-Chloro-4-methyl-6-(trifluoromethyl)pyrimidine has been studied as a part of the structure of N-[3, 5-bis(trifluoromethyl)phenyl][2-chloro-4-(trifluoromethyl)pyrimidin-5-yl]carboxamide, an inhibitor of transcription mediated by NF-kappaB and AP-1 transcription factors. This compound shows potential in improving oral bioavailability and gastrointestinal permeability, important for pharmacological applications (Palanki et al., 2000).

Antitumor Activity

The synthesis and antitumor activity of 2,4-diamino-6-(2,5-dimethoxybenzyl)-5-methylpyrido[2,3-d]pyrimidine (BW301U, 7), involving a variant of this compound, have been studied. BW301U is a potent inhibitor of mammalian dihydrofolate reductase and shows significant activity against the Walker 256 carcinosarcoma in rats (Grivsky et al., 1980).

Functionalization in Organic Chemistry

Research has been conducted on the functionalization of metal-bearing and trifluoromethyl-substituted pyrimidines, demonstrating the production of 5-carboxylic acids from various substituted pyrimidines, including 5-bromo-4-chloro-6-(trifluoromethyl)pyrimidine (Schlosser et al., 2006).

Soil Science and Agriculture

In soil science, 2-amino 4-chloro 6-methyl pyrimidine (AM), a variant, has been evaluated as a nitrification inhibitor. It demonstrated degradation and persistence in soil, impacting the efficiency of nitrogenous fertilizers in rice–wheat cropping systems and controlling environmental pollution in subtropical soils (Srivastava et al., 2016).

Safety and Hazards

2-Chloro-4-methyl-6-(trifluoromethyl)pyrimidine is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It has been classified as having acute oral toxicity, acute dermal toxicity, and acute inhalation toxicity. It can cause skin corrosion/irritation and serious eye damage/eye irritation. It also has specific target organ toxicity (single exposure), with the respiratory system being a target organ.

Mechanism of Action

Target of Action

Pyrimidine derivatives are known to interact with various biological targets, influencing numerous physiological processes .

Mode of Action

Pyrimidine derivatives are known to interact with their targets through various mechanisms, often involving the formation of hydrogen bonds with key amino acids in the target proteins .

Biochemical Pathways

Pyrimidine derivatives can influence a variety of biochemical pathways, depending on their specific targets .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 2-Chloro-4-methyl-6-(trifluoromethyl)pyrimidine . Factors such as pH, temperature, and the presence of other molecules can affect the compound’s interactions with its targets and its overall stability.

Biochemical Analysis

Biochemical Properties

2-Chloro-4-methyl-6-(trifluoromethyl)pyrimidine plays a crucial role in biochemical reactions, particularly in the study of enzyme interactions and protein binding. This compound interacts with various enzymes and proteins, influencing their activity and function. For instance, it has been used to investigate the effect of chemical substitutions on the interfacial interactions of pyrimidines with phospholipid-mimic immobilized-artificial-membrane (IAM) chromatographic stationary phases . These interactions are essential for understanding the compound’s role in biochemical pathways and its potential therapeutic applications.

Cellular Effects

The effects of this compound on cellular processes are profound. This compound influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. Studies have shown that it can alter the behavior of various cell types, leading to changes in cellular activities and functions . These effects are crucial for understanding how the compound can be used in therapeutic settings and its potential impact on cellular health.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can inhibit or activate enzymes, leading to changes in gene expression and cellular function . The compound’s ability to interact with specific proteins and enzymes makes it a valuable tool for studying molecular mechanisms in biochemical research.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under specific conditions, but its activity may decrease over time due to degradation . Understanding these temporal effects is essential for designing experiments and interpreting results accurately.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may have beneficial effects, while higher doses can lead to toxicity and adverse effects . These dosage-dependent effects are crucial for determining the compound’s therapeutic potential and safety profile.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that influence its metabolism. These interactions can affect metabolic flux and metabolite levels, providing insights into the compound’s role in biochemical processes . Understanding these pathways is essential for elucidating the compound’s mechanism of action and potential therapeutic applications.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its activity and function. The compound interacts with specific transporters and binding proteins that influence its localization and accumulation . These interactions are essential for understanding how the compound reaches its target sites and exerts its effects.

Subcellular Localization

This compound’s subcellular localization is crucial for its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications . Understanding its subcellular localization provides insights into its mechanism of action and potential therapeutic applications.